6-Ethyl-1,2-thiazinane-1,1-dione
Overview
Description
6-Ethyl-1,2-thiazinane-1,1-dione is a heterocyclic organic compound . It is a fully saturated thiazine six-membered ring containing two hetero-atoms nitrogen and sulfur . The IUPAC name of this compound is 6-ethyl-1,2-thiazinane 1,1-dioxide .
Molecular Structure Analysis
The molecular formula of 6-Ethyl-1,2-thiazinane-1,1-dione is C6H13NO2S . The InChI code for this compound is 1S/C6H13NO2S/c1-2-6-4-3-5-7-10(6,8)9 . The molecular weight of this compound is 163.24 .Scientific Research Applications
Pharmaceutical Applications
6-Ethyl-1,2-thiazinane 1,1-dioxide derivatives have shown promise in the pharmaceutical industry. For instance, compounds like 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine exhibit anti-HIV activity and are considered potential anti-AIDS treatments . Additionally, derivatives have been used as antibiotics (like cephradine) and anticoagulants (such as chlormezanone) .
Analgesic Properties
Some derivatives of 6-Ethyl-1,2-thiazinane 1,1-dioxide, such as methyl 3-(naphthalen-1-ylimino)-2-thia-4-azaspiro[5.5]undecane-4-carbodithioate, have demonstrated analgesic activity . This suggests their potential use in developing new pain management medications .
Antimicrobial Activity
Thiazinane derivatives are known to possess antibacterial and antifungal properties. They have been explored for their efficacy against various microbial strains, which could lead to the development of new antimicrobial agents .
Anticancer Research
The structure of 6-Ethyl-1,2-thiazinane 1,1-dioxide has been found in compounds with anticancer properties. Research into these derivatives could contribute to the discovery of novel cancer therapies .
Industrial Applications
In the industrial sector, thiazinane derivatives are used in the synthesis of chemical intermediates . These intermediates can be further processed to produce a variety of specialized chemicals for different industrial applications .
Environmental Applications
The green synthesis methods for thiazinane derivatives highlight their role in environmentally friendly chemical processes. These methods reduce the environmental impact of chemical synthesis and are crucial for sustainable development .
Biotechnology
In biotechnology, thiazinane derivatives are used as ligands in coordination chemistry to create new frameworks with potential bioactivity. This is particularly important in the development of biologically active compounds for various applications .
Agricultural Applications
Although direct references to the use of 6-Ethyl-1,2-thiazinane 1,1-dioxide in agriculture were not found, the antimicrobial properties of its derivatives could be explored for the development of pesticides or plant disease management solutions .
Safety and Hazards
The safety information available indicates that 6-Ethyl-1,2-thiazinane-1,1-dione may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Mechanism of Action
Target of Action
Thiazinane derivatives have been shown to be highly potent drugs in disease treatment .
Mode of Action
It’s known that thiazinane derivatives can exhibit anti-hiv activity .
Biochemical Pathways
Thiazinane derivatives have been shown to have a wide range of biological activities, including antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer properties . These activities suggest that these compounds likely interact with multiple biochemical pathways.
Result of Action
Given the wide range of biological activities exhibited by thiazinane derivatives, it’s likely that this compound has multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
6-ethylthiazinane 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S/c1-2-6-4-3-5-7-10(6,8)9/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIYQZYLGMQQIKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCNS1(=O)=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-1,2-thiazinane 1,1-dioxide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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